
Introduction: Navigating the Safety Profile of a
Key Chiral Building Block

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (S)-(-)-1-Phenyl-1-propanol

Cat. No.: B1585879 Get Quote

(S)-(-)-1-Phenyl-1-propanol (CAS No. 613-87-6) is a valuable chiral alcohol utilized as a

building block in asymmetric synthesis.[1] Its specific stereochemistry makes it a crucial

intermediate for the development of complex molecules, particularly in the pharmaceutical and

fine chemical industries. For researchers, scientists, and drug development professionals, a

comprehensive understanding of its safety profile is not merely a regulatory formality but a

cornerstone of responsible laboratory practice. The potential hazards associated with this

compound, while manageable, demand a systematic and informed approach to its handling,

storage, and disposal.

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. It aims to

provide a synthesized, field-proven perspective on the safe utilization of (S)-(-)-1-Phenyl-1-
propanol. By explaining the causality behind safety protocols and integrating visual workflows,

this document serves as a practical resource for ensuring a safe and efficient research

environment.

Section 1: GHS Hazard Identification and Practical
Risk Assessment
(S)-(-)-1-Phenyl-1-propanol is classified under the Globally Harmonized System (GHS) with

specific hazards that must be understood in the context of a laboratory setting.[2][3] The

primary hazards are acute oral toxicity and its nature as a combustible liquid.[1]

GHS Classification Summary
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Warning

GHS07

(Exclamation

Mark)

Flammable

Liquids
Category 4

H227:

Combustible

liquid

Warning
None required

for this category

Source(s):[1][2]

The "Harmful if swallowed" classification (H302) is a critical alert for laboratory hygiene.[2] The

primary risk is accidental ingestion, which can occur through direct contact or, more commonly,

through cross-contamination of surfaces, food, or drink. This underscores the absolute

necessity of prohibiting eating, drinking, and smoking in laboratory areas where this chemical is

handled.[1][2]

The classification as a "Combustible liquid" (H227) indicates that while it does not ignite as

readily as flammable liquids, it poses a fire risk when exposed to heat or ignition sources.[1] Its

flash point is 90 °C (194 °F), meaning it can release enough vapor to form an ignitable mixture

with air at or above this temperature.[4][5] This property directly dictates storage and handling

protocols, mandating that the chemical be kept away from open flames, hot plates, sparks, and

other potential ignition sources.[1][6][7]

Section 2: Exposure Control and Personal
Protective Equipment (PPE)
Effective exposure control is a multi-layered strategy that combines engineering controls (like

ventilation) with appropriate PPE. The choice of PPE is not a one-size-fits-all decision but

should be based on a risk assessment of the specific task being performed.

Recommended Personal Protective Equipment (PPE)
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Body Part Protection
Rationale and
Specifications

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for large-volume

transfers.

Protects against accidental

splashes which could cause

irritation. Standard EN166 (EU)

or OSHA 29 CFR 1910.133

(US) compliant eyewear is

essential.[6][8]

Skin/Hands

Chemical-resistant gloves

(e.g., nitrile). A standard lab

coat should be worn and

buttoned.

Prevents direct skin contact.

Gloves should be inspected

before use and changed

immediately if contaminated or

perforated.[8][9]

Respiratory

Not typically required under

normal use with adequate

engineering controls.

All work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood, to prevent

inhalation of vapors.[8][9] For

large spills or in cases of

inadequate ventilation, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is necessary.[8]

Logical Workflow for PPE Selection
The following diagram illustrates a logical decision-making process for selecting the appropriate

level of PPE when working with (S)-(-)-1-Phenyl-1-propanol.
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Initial Assessment

Task-Specific Scenarios

Required PPE Level

Engineering Controls

Task Evaluation:
Handling (S)-(-)-1-Phenyl-1-propanol

Small Scale / Routine Use
(e.g., weighing, small reactions)

Low Volume

Large Scale / High Risk
(e.g., large volume transfer, spill cleanup)

High Volume / Splash Risk

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield
- Nitrile Gloves

- Lab Coat
- Consider Respirator

Work in Chemical Fume Hood

End

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for handling (S)-(-)-1-Phenyl-1-propanol.
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Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is fundamental to mitigating the risks

associated with (S)-(-)-1-Phenyl-1-propanol.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that

the chemical fume hood is functioning correctly and that an appropriate spill kit and fire

extinguisher are readily accessible.

Don PPE: Put on all required PPE as determined by your risk assessment (see Section 2).

Chemical Transfer: When transferring the liquid, do so slowly and carefully to avoid

splashing. Use non-sparking tools and ground equipment if transferring large quantities to

prevent static discharge.[10]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[6][7] Do not eat, drink, or smoke in the work area.[2][7]

Decontamination: Clean any contaminated surfaces promptly. Remove and decontaminate

or dispose of contaminated clothing immediately.[8]

Storage Requirements
Location: Store in a cool, dry, and well-ventilated area.[1][6][7]

Container: Keep the container tightly closed to prevent the escape of vapors.[6][8]

Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.

[6][7]

Incompatibilities: This compound is incompatible with strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[6] Segregate it from these materials during storage to

prevent potentially hazardous reactions.

Section 4: Emergency Procedures and First Aid
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Rapid and correct response during an emergency is crucial. All personnel working with this

chemical must be familiar with these procedures.

First-Aid Measures
Exposure Route First-Aid Protocol

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[2][7] Rinse the

mouth with water.[2] Do NOT induce vomiting.[7]

[11] Never give anything by mouth to an

unconscious person.[2][11]

Inhalation

IF INHALED: Move the person to fresh air.[7] If

breathing is difficult, give oxygen. If the person

is not breathing, give artificial respiration and

seek immediate medical attention.[6][7]

Skin Contact

IF ON SKIN: Immediately wash off with soap

and plenty of water while removing all

contaminated clothing and shoes.[6][7] Seek

medical attention if irritation develops or

persists.

Eye Contact

IF IN EYES: Rinse immediately and cautiously

with plenty of water for at least 15 minutes, also

under the eyelids.[6][7] Remove contact lenses,

if present and easy to do. Continue rinsing and

get immediate medical attention.[6]

Source(s):[2][6][7][11]

Accidental Release Measures: Spill Response Workflow
In the event of a spill, a systematic response is required to protect personnel and the

environment.

Personal Precautions: Evacuate non-essential personnel from the area.[10] Remove all

sources of ignition.[6][7] Ensure adequate ventilation.
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Containment: Wear appropriate PPE, including respiratory protection if necessary. Prevent

the spill from spreading or entering drains.[10]

Clean-Up: For small spills, absorb the liquid with an inert, non-combustible material (e.g.,

sand, vermiculite, or dry earth).[6][8] Place the contaminated material into a sealed, labeled

container for hazardous waste disposal.[8]

Decontamination: Clean the spill area thoroughly with an appropriate solvent followed by

soap and water.

The following diagram outlines the logical flow for responding to a chemical spill.
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Caption: Logical workflow for responding to a chemical spill.
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Section 5: Fire-Fighting Measures
Given its status as a combustible liquid, understanding the appropriate fire-fighting response is

essential.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[2][6][7] A water spray can be used to cool closed containers.[4][6]

Specific Hazards: During a fire, hazardous decomposition products such as carbon

monoxide (CO) and carbon dioxide (CO2) can be generated.[6][12] Vapors may be heavier

than air and could travel to an ignition source.

Protective Equipment: Fire-fighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[2][6][7]

Section 6: Physical, Chemical, and Toxicological
Properties
A summary of key data helps in conducting a thorough risk assessment.

Physicochemical Data Summary

Property Value Source(s)

CAS Number 613-87-6

Molecular Formula C9H12O

Molecular Weight 136.19 g/mol

Appearance Colorless to light yellow liquid [1]

Boiling Point 94-95 °C at 10 mmHg [13]

Density 0.992 g/mL at 25 °C [13]

Flash Point 90 °C (194 °F) - closed cup [5]

Solubility Slightly soluble in water [13]
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Toxicological Profile The primary toxicological concern is acute oral toxicity, classified as

Category 4 ("Harmful if swallowed"). There is limited data available on other toxicological

endpoints such as dermal toxicity, inhalation toxicity, or carcinogenicity for this specific

enantiomer. Therefore, it is prudent to handle the substance with care to avoid all routes of

exposure, in accordance with good industrial hygiene and safety practices.

Conclusion
(S)-(-)-1-Phenyl-1-propanol is an indispensable tool in modern chemical research. Its safe use

hinges on a foundational respect for its hazards, which are well-defined and entirely

manageable through the consistent application of the protocols outlined in this guide. By

integrating a deep understanding of its GHS classification, implementing robust engineering

and personal protective controls, and being prepared for emergency situations, researchers

can confidently and safely leverage the synthetic utility of this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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